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Compound of Interest

Compound Name: Pentaethylene glycol

Cat. No.: B1679283 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Pentaethylene glycol (PEG-5) is emerging as a highly promising solvent for a variety of

organic reactions, aligning with the principles of green chemistry. Its unique properties,

including high boiling point, thermal stability, miscibility with a range of solvents, and its

potential to act as a phase-transfer catalyst, make it an attractive alternative to conventional

volatile organic solvents. This document provides a detailed overview of its applications,

supported by experimental protocols and key data.

Physicochemical Properties of Pentaethylene Glycol
A thorough understanding of the physicochemical properties of pentaethylene glycol is
essential for its effective use as a solvent in organic synthesis. These properties influence

reaction kinetics, solubility of reagents, and post-reaction work-up procedures.
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Property Value Reference

Molecular Formula C10H22O6

Molecular Weight 238.28 g/mol

Appearance Clear, colorless to yellow liquid [1]

Boiling Point 184 °C at 2 mm Hg [1]

Melting Point -8.6 °C [1]

Density 1.126 g/mL at 25 °C [1]

Refractive Index n20/D 1.462 [1]

Flash Point >110 °C (>230 °F)

Water Solubility Miscible

Solubility in Organic Solvents
Slightly soluble in Chloroform

and Ethyl Acetate

Applications in Organic Synthesis
Pentaethylene glycol's utility as a reaction medium spans several important classes of

organic transformations. Its ability to dissolve a variety of organic compounds and inorganic

salts, coupled with its non-volatile nature, provides a safe and efficient reaction environment.

Palladium-Catalyzed Cross-Coupling Reactions
Polyethylene glycols, including pentaethylene glycol, have demonstrated significant potential

as solvents for palladium-catalyzed cross-coupling reactions such as the Heck, Suzuki, and

Stille reactions. The polar nature of the glycol solvent can stabilize catalytic species and

facilitate the dissolution of inorganic bases, often enhancing reaction rates and yields.

Furthermore, the solvent and catalyst can often be recycled, adding to the sustainability of the

process.

General Experimental Workflow for a Palladium-Catalyzed Cross-Coupling Reaction:
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Reaction Setup

Work-up and Isolation

Solvent and Catalyst Recycling

Combine aryl halide,
boronic acid/stannane/alkene,
and base in a reaction vessel

Add Pentaethylene Glycol
as solvent

Add Palladium catalyst
(e.g., Pd(OAc)2, PdCl2(PPh3)2)

Heat the reaction mixture
under inert atmosphere

Cool the reaction mixture

Extract the product with
a non-polar solvent

(e.g., diethyl ether, ethyl acetate)

Separate the organic layer

Wash, dry, and concentrate
the organic layer to obtain

the crude product

The remaining pentaethylene glycol
and catalyst mixture

Purify the product
(e.g., chromatography, recrystallization)

Can be reused for
subsequent reactions

Click to download full resolution via product page

General workflow for Pd-catalyzed cross-coupling reactions in pentaethylene glycol.
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This protocol is based on procedures developed for low molecular weight polyethylene glycols

and serves as a starting point for optimization with pentaethylene glycol.

Materials:

Aryl halide (e.g., bromobenzene)

Alkene (e.g., ethyl acrylate)

Palladium(II) acetate (Pd(OAc)₂)

Base (e.g., triethylamine, K₂CO₃)

Pentaethylene glycol

Anhydrous diethyl ether or ethyl acetate

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the aryl

halide (1.0 mmol), the alkene (1.2 mmol), and the base (1.5 mmol).

Add pentaethylene glycol (5 mL).

Add Pd(OAc)₂ (0.02 mmol, 2 mol%).

Heat the reaction mixture to 80-120 °C under an inert atmosphere (e.g., nitrogen or argon)

and monitor the reaction progress by TLC.

Upon completion, cool the reaction mixture to room temperature.

Add diethyl ether or ethyl acetate (20 mL) to the mixture and stir vigorously.

Separate the organic layer. The pentaethylene glycol layer containing the catalyst can be

retained for recycling.

Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, and concentrate

under reduced pressure to yield the crude product.
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Purify the product by column chromatography on silica gel.

Quantitative Data for Heck Reactions in Polyethylene Glycols (for comparison):

Aryl
Halide

Alkene
Cataly
st
(mol%)

Base
Solven
t

Temp
(°C)

Time
(h)

Yield
(%)

Refere
nce

Bromob

enzene

Ethyl

acrylate

Pd(OAc

)₂ (3)
Et₃N

PEG-

2000
80 8 90

4-

Bromoa

nisole

Styrene
Pd(OAc

)₂ (3)
Et₃N

PEG-

2000
80 10 92

4-

Chlorob

romobe

nzene

Butyl

vinyl

ether

Pd(OAc

)₂ (3)
Et₃N

PEG-

2000
80 12 88

Synthesis of Metal Nanoparticles
Pentaethylene glycol can serve as both a solvent and a stabilizing agent in the synthesis of

metal nanoparticles. The hydroxyl groups and ether linkages of the glycol can coordinate to the

surface of the nanoparticles, preventing aggregation and controlling their growth. This "green"

synthesis approach avoids the use of harsh reducing agents and organic solvents.

This protocol is based on a general method for the green synthesis of silver nanoparticles in an

aqueous PEG solution.

Materials:

Silver nitrate (AgNO₃)

Pentaethylene glycol

Reducing agent (e.g., β-D-glucose, plant extract)

Deionized water
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Procedure:

Prepare a dilute aqueous solution of pentaethylene glycol (e.g., 0.1 wt%).

Dissolve silver nitrate in the pentaethylene glycol solution to a final concentration of

approximately 1.0 M.

Add the reducing agent (e.g., a 1.0 M aqueous solution of β-D-glucose) to the mixture while

stirring.

Maintain the reaction mixture at a constant temperature (e.g., 45 °C) in the dark to prevent

photochemical reactions.

The formation of silver nanoparticles is indicated by a color change in the solution (typically

to a yellowish-brown).

The reaction progress and nanoparticle formation can be monitored by UV-Vis spectroscopy,

observing the appearance of the surface plasmon resonance (SPR) peak characteristic of

AgNPs.

The resulting nanoparticle suspension can be used directly for further applications or the

nanoparticles can be isolated by centrifugation.

Characterization Data for AgNPs Synthesized in PEG:

Precursor Stabilizer
Reducing
Agent

Stirring
Time (h)

Average
Diameter
(nm)

Reference

AgNO₃ PEG β-D-glucose 3 10.60

AgNO₃ PEG β-D-glucose 6 11.23

AgNO₃ PEG β-D-glucose 24 15.30

AgNO₃ PEG β-D-glucose 48 25.31

Condensation Reactions
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The polar and protic nature of pentaethylene glycol makes it a suitable medium for various

condensation reactions, such as aldol and Knoevenagel condensations. It can facilitate the

dissolution of reactants and catalysts, and its high boiling point allows for reactions to be

carried out at elevated temperatures if required.

Logical Relationship for a Base-Catalyzed Aldol Condensation:

Aldehyde/Ketone
(with α-hydrogens)

Enolate Formation

Base
(e.g., NaOH, KOH)

Nucleophilic Attack

Aldehyde/Ketone
(electrophile)

Aldol Adduct
(β-hydroxy carbonyl)

α,β-Unsaturated Carbonyl
(Final Product)

Dehydration
(loss of H₂O)

Click to download full resolution via product page

Key steps in a base-catalyzed aldol condensation.

This protocol is a general procedure that can be adapted for the aldol condensation of various

aldehydes and ketones in a greener solvent system.

Materials:

Aldehyde (e.g., benzaldehyde)
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Ketone (e.g., acetone)

Base (e.g., aqueous NaOH or KOH)

Pentaethylene glycol

Procedure:

In a flask, dissolve the aldehyde (1.0 mmol) and the ketone (1.0 mmol or in excess) in

pentaethylene glycol (5-10 mL).

Slowly add an aqueous solution of the base (e.g., 20% NaOH) to the reaction mixture with

vigorous stirring.

Continue stirring at room temperature or with gentle heating (e.g., 40-60 °C) and monitor the

reaction by TLC.

Upon completion, pour the reaction mixture into cold water to precipitate the product.

Collect the solid product by vacuum filtration and wash with cold water until the filtrate is

neutral.

Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain the

pure α,β-unsaturated carbonyl compound.

Solvent and Catalyst Recycling
A significant advantage of using pentaethylene glycol as a solvent is the potential for its

recovery and reuse, along with the catalyst in many cases. This is typically achieved by

extracting the product with a less polar, volatile organic solvent, leaving the non-volatile glycol

and the often polar catalyst behind.

Workflow for Solvent and Catalyst Recycling:
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Completed Reaction Mixture
(Product, PEG-5, Catalyst)

Add immiscible organic solvent
(e.g., diethyl ether)

Liquid-Liquid Extraction

Organic Phase
(Product + extraction solvent)

Separation

PEG-5 Phase
(PEG-5 + Catalyst)

Separation

Evaporate extraction solvent
to isolate product

Reuse PEG-5 and catalyst
for subsequent reactions

Click to download full resolution via product page

A general procedure for recycling pentaethylene glycol and catalyst.

Conclusion
Pentaethylene glycol presents itself as a versatile and environmentally benign solvent for a

range of organic transformations. Its favorable physicochemical properties, coupled with its

potential for recycling, make it a strong candidate for inclusion in the toolkit of researchers and

professionals in drug development and chemical synthesis. While specific protocols for

pentaethylene glycol are still emerging, the wealth of information available for other low

molecular weight polyethylene glycols provides a solid foundation for its application and further

exploration. The protocols and data presented here serve as a guide for initiating work with this

promising green solvent. Further optimization of reaction conditions for specific applications is

encouraged to fully harness the potential of pentaethylene glycol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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